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Compound Name:
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Cat. No.: B090787

For Researchers, Scientists, and Drug Development Professionals

Abstract

7-Hydroxynaphthalene-1-carbonitrile is a bifunctional aromatic compound containing both a
hydroxyl and a nitrile group attached to a naphthalene core. This structure suggests potential
applications in medicinal chemistry and materials science, where it can serve as a versatile
building block for more complex molecules. This technical guide provides a summary of the
currently available chemical and physical properties of 7-Hydroxynaphthalene-1-carbonitrile.
However, it is important to note that detailed experimental protocols for its synthesis,
purification, and comprehensive spectral characterization are not extensively reported in
publicly accessible literature. Similarly, information regarding its specific reactivity, stability
under various conditions, and biological activity, including any involvement in signaling
pathways, is limited.

Chemical and Physical Properties

The fundamental chemical and physical properties of 7-Hydroxynaphthalene-1-carbonitrile
are summarized in the table below. These data are compiled from various chemical supplier
databases and computational predictions.
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Property Value Source
Molecular Formula C11H7NO [1]
Molecular Weight 169.18 g/mol [1]
CAS Number 19307-13-2 [1]
Appearance White to off-white solid [1]
Melting Point 195-196 °C [1]
Boiling Point (Predicted) 383.1 £ 15.0 °C at 760 mmHg [1]
Density (Predicted) 1.28 + 0.1 g/cm3 [1]
pKa (Predicted) 8.37+£0.40 [1]

Spectral Data

Comprehensive, experimentally verified spectral data (*H NMR, 3C NMR, IR, Mass
Spectrometry) for 7-Hydroxynaphthalene-1-carbonitrile are not readily available in the public
domain. The search results frequently contain data for the isomeric 7-Hydroxynaphthalene-2-
carbonitrile, and care must be taken to avoid confusion. Researchers investigating this
compound would need to perform their own spectral analysis for structural confirmation and
characterization.

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis and purification of 7-
Hydroxynaphthalene-1-carbonitrile are not explicitly described in the surveyed literature.
However, general synthetic strategies for related hydroxynaphthonitriles can be inferred. One
plausible approach is the hydrolysis of a corresponding bromo or amino precursor.

General Synthetic Approach (Hypothetical)

A potential synthetic route to 7-Hydroxynaphthalene-1-carbonitrile could involve a multi-step
process starting from a suitable naphthalene derivative. The following workflow illustrates a
generalized synthetic pathway.
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Generalized Synthetic Workflow for 7-Hydroxynaphthalene-1-carbonitrile
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Caption: A generalized workflow for the synthesis of 7-Hydroxynaphthalene-1-carbonitrile.

Note: This represents a conceptual pathway. The specific reagents, reaction conditions
(temperature, pressure, catalysts), and purification methods would require experimental
development and optimization.

Reactivity and Stability

Information regarding the specific reactivity and stability of 7-Hydroxynaphthalene-1-
carbonitrile is scarce. Based on its functional groups, the following reactivity profile can be
anticipated:

» Hydroxyl Group: The phenolic hydroxyl group is expected to be acidic and can undergo
reactions typical of phenols, such as etherification, esterification, and electrophilic aromatic
substitution.

 Nitrile Group: The nitrile group can be hydrolyzed to a carboxylic acid or reduced to an
amine. It can also participate in cycloaddition reactions.

o Naphthalene Core: The aromatic ring system is susceptible to electrophilic substitution
reactions. The directing effects of the hydroxyl and nitrile groups will influence the position of
substitution.
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Stability data, including degradation pathways and storage conditions, are not well-
documented. As a general precaution for phenolic compounds, storage in a cool, dark, and dry
place is recommended to prevent oxidation and degradation.

Biological Activity and Signaling Pathways

There is a lack of published research on the biological activity of 7-Hydroxynaphthalene-1-
carbonitrile. Consequently, no information is available regarding its interactions with biological
targets or its involvement in any signaling pathways. Researchers in drug discovery may find
this compound to be a novel scaffold for exploring various therapeutic areas, but any biological
effects would need to be determined through primary screening and subsequent
pharmacological studies.

Safety and Handling

Based on available safety data sheets for similar compounds, 7-Hydroxynaphthalene-1-
carbonitrile should be handled with care. The following is a summary of potential hazards and
recommended precautions:

e Hazards: May be harmful if swallowed, in contact with skin, or if inhaled. May cause skin and
eye irritation.

o Precautions: Use in a well-ventilated area. Wear appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat. Avoid breathing dust. Wash hands
thoroughly after handling.

Conclusion

7-Hydroxynaphthalene-1-carbonitrile is a chemical compound with potential for further
exploration in various scientific disciplines. This guide provides a summary of its known
chemical and physical properties. However, the significant gaps in the publicly available
literature concerning detailed experimental protocols, comprehensive spectral data, and
biological activity highlight the need for further research to fully characterize this molecule and
unlock its potential applications. Researchers are encouraged to perform their own detailed
analyses to validate the properties and explore the reactivity of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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